Cas no 79081-87-1 (Mycophenolic Acid Lactone (EP Impurity H))

• Product Name: Mycophenolic Acid Lactone (EP Impurity H)
• CAS No: 79081-87-1
• MF: C₁₇H₂₀O₆
• MW: 320.337105751038
• CID: 833027
• PubChem ID: 46782410
• Update Time: 2025-06-08

Mycophenolic Acid Lactone (EP Impurity H) Chemical and Physical Properties

Names and Identifiers

• Mycophenolic acid lactone
• Mycophenolate Mofetil Related Compound B
• Mycophenolic Acid Lactone (EP Impurity H)
• 7-hydroxy-5-methoxy-4-methyl-6-[2-[(2S)-2-methyl-5-oxooxolan-2-yl]ethyl]-3H-2-benzofuran-1-one
• Mycophenolic Acid La
• (S)-7-Hydroxy-5-methoxy-4-methyl-6-[2-(tetrahydro-2-methyl-5-oxo-2-furanyl)ethyl]-1(3H)-isobenzofuranone
• 1(3H)-Isobenzofuranone,7-hydroxy-5-methoxy-4-methyl-6-(2-(tetrahydro-2-methyl-5-oxo-2-furanyl)ethyl)-,(S)
• 7-Hydroxy-5-methoxy-4-methyl-6-(2-(5-methyl-2-oxo-tetrahydrofuran-5-yl)ethyl)-3H-isobenzofuran-1-one,(S)
• Mycophenolic acid lactone,(S)
• UNII-ZDL6BEU50R
• (S)-7-Hydroxy-5-methoxy-4-methyl-6-(2-(2-methyl-5-oxotetrahydrofuran-2-yl)ethyl)isobenzofuran-1(3H)-one
• 79081-87-1
• 1(3H)-Isobenzofuranone, 7-hydroxy-5-methoxy-4-methyl-6-(2-(tetrahydro-2-methyl-5-oxo-2-furanyl)ethyl)-, (S)-
• ZDL6BEU50R
• Mycophenolate Mofetil EP Impurity H
• (S)- 7-Hydroxy-5-methoxy-4-methyl-6-[2-(tetrahydro-2-methyl-5-oxo-2-furanyl)ethyl]-1(3H)-isobenzofuranone
• 7-Hydroxy-5-methoxy-4-methyl-6-(2-(5-methyl-2-oxo-tetrahydrofuran-5-yl)ethyl)-3H-isobenzofuran-1-one, (S)-
• DTXSID70229529
• Mycophenolic acid lactone, (S)-
• Q27295343
• (S)-mycophenolic acid lactone
• DTXCID70152020

• Inchi： 1S/C17H20O6/c1-9-11-8-22-16(20)13(11)14(19)10(15(9)21-3)4-6-17(2)7-5-12(18)23-17/h19H,4-8H2,1-3H3/t17-/m0/s1
• InChI Key： GNWIDHOJWGSPTK-KRWDZBQOSA-N
• SMILES： CC1C(OC)=C(CC[C@@]2(OC(=O)CC2)C)C(O)=C2C(OCC=12)=O

Computed Properties

• Exact Mass: 320.12600
• Monoisotopic Mass: 320.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 82.1Ų

Experimental Properties

• PSA: 82.06000
• LogP: 2.40790

Mycophenolic Acid Lactone (EP Impurity H) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on Mycophenolic Acid Lactone (EP Impurity H)

Mycophenolic Acid Lactone (EP Impurity H) and Its Significance in Modern Pharmaceutical Research

Mycophenolic Acid Lactone (EP Impurity H), with the chemical formula CAS no. 79081-87-1, is a compound of significant interest in the field of pharmaceutical chemistry. This impurity, specifically identified under European Pharmacopoeia (EP) standards, has garnered attention due to its unique structural properties and potential applications in drug development and quality control.

The compound Mycophenolic Acid Lactone (EP Impurity H) is a derivative of mycophenolic acid, a well-known immunosuppressive agent used in the treatment of organ transplantation and autoimmune diseases. The lactone form of mycophenolic acid presents distinct chemical characteristics that make it valuable for various research purposes. Its molecular structure, characterized by a cyclic ester group, contributes to its stability and reactivity, making it a useful intermediate in synthetic chemistry.

In recent years, the study of pharmacological impurities has become increasingly important in ensuring the safety and efficacy of pharmaceutical products. Mycophenolic Acid Lactone (EP Impurity H) serves as a critical reference standard in quality control protocols, helping to monitor the purity of mycophenolate mofetil and other related drugs. The accurate identification and quantification of this impurity are essential for compliance with regulatory standards and for maintaining high-quality pharmaceutical manufacturing processes.

Recent advancements in analytical chemistry have enhanced the capabilities of detecting and characterizing such impurities. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in providing detailed insights into the structural and chemical properties of Mycophenolic Acid Lactone (EP Impurity H). These methodologies not only aid in impurity profiling but also contribute to a deeper understanding of the compound's behavior in biological systems.

The role of Mycophenolic Acid Lactone (EP Impurity H) extends beyond quality control. It has been explored as a potential candidate in drug discovery and development due to its bioactive properties. Research indicates that lactones derived from mycophenolic acid may exhibit anti-inflammatory, antioxidant, and antimicrobial activities. These findings open up new avenues for therapeutic applications, particularly in conditions where immunomodulation is required.

One of the most intriguing aspects of Mycophenolic Acid Lactone (EP Impurity H) is its mechanism of action. Unlike its parent compound, which primarily functions by inhibiting lymphocyte proliferation through selective inhibition of purine synthesis, the lactone form may interact with different biological targets. This differential activity makes it an attractive subject for further investigation. Studies have suggested that the lactone derivative might modulate cytokine production and immune cell function, offering a novel approach to treating inflammatory disorders.

The synthesis of Mycophenolic Acid Lactone (EP Impurity H) has also been a focus of research efforts. Chemists have developed efficient synthetic routes that allow for the production of this compound on an industrial scale while maintaining high purity standards. These synthetic methods often involve catalytic reactions and careful optimization to ensure minimal byproduct formation. The availability of pure samples is crucial for both research and commercial applications.

Regulatory agencies such as the European Medicines Agency (EMA) and the U.S. Food and Drug Administration (FDA) have established guidelines for the handling and reporting of pharmacological impurities like Mycophenolic Acid Lactone (EP Impurity H). Compliance with these guidelines ensures that pharmaceutical products meet stringent safety and efficacy criteria. The impurity profile of active pharmaceutical ingredients (APIs) is meticulously evaluated during clinical trials and post-market surveillance to identify any potential adverse effects associated with impurities.

The integration of computational chemistry into drug development has further enhanced our understanding of Mycophenolic Acid Lactone (EP Impurity H). Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at the molecular level. This information is invaluable for designing targeted therapies and for optimizing drug candidates with improved pharmacokinetic profiles.

In conclusion, Mycophenolic Acid Lactone (EP Impurity H) represents a significant compound in pharmaceutical research due to its structural complexity, bioactive properties, and regulatory importance. Its role in quality control, drug discovery, and therapeutic applications underscores its value in modern medicine. As research continues to uncover new insights into this compound's properties, it is likely to remain a key focus area for scientists working in the fields of immunology, pharmacology, and medicinal chemistry.